(1S)-1-(1,4-Dioxan-2-yl)ethanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This would typically include the compound’s systematic name, common name (if any), and its role or use in industry or research.
Synthesis Analysis
This involves detailing the methods used to synthesize the compound, including the starting materials, reaction conditions, and any catalysts used.Molecular Structure Analysis
This would involve a discussion of the compound’s molecular structure, including its atomic arrangement and any important structural features.Chemical Reactions Analysis
This would involve detailing the known chemical reactions that the compound undergoes, including the reactants, products, and conditions of the reaction.Physical And Chemical Properties Analysis
This would include details such as the compound’s melting point, boiling point, solubility, and other relevant physical and chemical properties.Scientific Research Applications
Depolymerization of Lignin
A study demonstrated the use of a solvent mixture including 1,4-dioxane (a closely related solvent to (1S)-1-(1,4-Dioxan-2-yl)ethanol ) for the effective depolymerization of industrial lignin into high-value-added phenolic monomers. This process utilized 1,4-dioxane's solvent properties to enhance lignin conversion, showcasing its potential in biomass conversion technologies for producing sustainable chemicals (Wu et al., 2019).
Condensation and Reaction Processes
The compound has been investigated for its reactivity in condensation processes with carbonyl compounds and reactions of hydroxyalkyl-1,3-dioxacyclanes, highlighting its utility in synthetic organic chemistry for producing diverse chemical structures (Raskil’dina et al., 2018).
Solvent Interactions and Properties
Research has explored the interactions between 1,4-dioxane and alcohols, revealing insights into solvent mixtures' structural and dynamic properties. These findings are crucial for understanding solvent effects in various chemical reactions and processes (Mirti, 1988).
Surface Tension Analysis
The study of surface formation in mixtures of 1,4-dioxane and alcohols has provided valuable data on surface tension as a function of composition, temperature, and molecular interactions, offering critical insights for applications in surface science and material engineering (Calvo et al., 2002).
Renewable Fuel and Solvent Production
(1S)-1-(1,4-Dioxan-2-yl)ethanol and its derivatives are explored for their potential in producing renewable fuels, solvents, and fuel additives, illustrating the compound's role in advancing sustainable energy solutions (Harvey et al., 2016).
Safety And Hazards
This would involve a discussion of any known safety issues or hazards associated with the compound, including toxicity information and handling precautions.
Future Directions
This would involve a discussion of potential future research directions or applications for the compound.
Please consult a reliable scientific database or a chemistry professional for specific information about “(1S)-1-(1,4-Dioxan-2-yl)ethanol”.
properties
IUPAC Name |
(1S)-1-(1,4-dioxan-2-yl)ethanol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12O3/c1-5(7)6-4-8-2-3-9-6/h5-7H,2-4H2,1H3/t5-,6?/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RZHOKKNAPROOJQ-ZBHICJROSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1COCCO1)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C1COCCO1)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
132.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1S)-1-(1,4-Dioxan-2-yl)ethanol | |
CAS RN |
1372875-59-6 |
Source
|
Record name | (1S)-1-(1,4-dioxan-2-yl)ethan-1-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.